Cas no 2752076-21-2 (rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate hydrochloride)

• Product Name: rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate hydrochloride
• CAS No: 2752076-21-2
• MF: C₉H₁₆ClNO₄S
• MW: 269.7456407547
• MDL: MFCD32853323
• CID: 5416639
• PubChem ID: 154867098
• Update Time: 2025-06-08

rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-c]pyrrole-3a(6aH)-carboxylic acid, tetrahydro-, ethyl ester, 2,2-dioxide, hydrochloride (1:1), (3aR,6aS)-rel-
• 2752076-21-2
• EN300-27148579
• Ethyl (3aR,6aS)-2,2-dioxo-1,3,4,5,6,6a-hexahydrothieno[3,4-c]pyrrole-3a-carboxylate;hydrochloride
• rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate hydrochloride
• Z4655254083
• 2490322-69-3
• rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate hydrochloride

• MDL： MFCD32853323
• Inchi： 1S/C9H15NO4S.ClH/c1-2-14-8(11)9-5-10-3-7(9)4-15(12,13)6-9;/h7,10H,2-6H2,1H3;1H/t7-,9-;/m0./s1
• InChI Key： DTIYDURQZJGFHN-KUSKTZOESA-N
• SMILES： Cl.S1(C[C@@H]2CNC[C@]2(C(=O)OCC)C1)(=O)=O

Computed Properties

• Exact Mass: 269.0488569g/mol
• Monoisotopic Mass: 269.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų

Additional information on rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate hydrochloride

Comprehensive Overview of rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate hydrochloride (CAS No. 2752076-21-2)

The compound rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate hydrochloride (CAS No. 2752076-21-2) is a structurally unique molecule with significant potential in pharmaceutical and chemical research. Its complex name reflects its intricate stereochemistry and functional groups, which are of great interest to researchers exploring novel therapeutic agents. The thieno[3,4-c]pyrrole core, combined with the dioxo-hexahydro moiety, positions this compound as a promising candidate for further investigation in drug discovery and development.

In recent years, the demand for chiral intermediates and stereospecific compounds has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The rac-ethyl derivative of this compound, with its 3aR,6aS configuration, offers a valuable building block for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the structural similarities to other pyrrole-containing bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation studies. This is a critical factor for pharmaceutical scientists who are increasingly focused on improving drug bioavailability and delivery systems. The presence of the sulfone group (dioxo) in the molecule also opens up possibilities for exploring its reactivity in medicinal chemistry and bioconjugation strategies.

From a synthetic chemistry perspective, the thieno[3,4-c]pyrrole scaffold is a versatile platform for designing heterocyclic compounds. Its fusion of sulfur and nitrogen heterocycles is particularly appealing for developing small-molecule inhibitors and enzyme modulators. The compound's CAS No. 2752076-21-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential role in neuroprotective therapies. With the rising prevalence of neurodegenerative diseases, researchers are actively investigating pyrrole-based compounds for their ability to modulate oxidative stress and inflammatory pathways. The rac-ethyl (3aR,6aS) configuration of this molecule may offer unique binding interactions with biological targets, making it a subject of ongoing in vitro and in vivo studies.

In the context of green chemistry, the synthesis and application of rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate hydrochloride align with the industry's shift toward sustainable methodologies. Efforts to optimize its production using catalytic processes and renewable resources are underway, addressing the global demand for eco-friendly pharmaceuticals.

For researchers and manufacturers, the compound's CAS No. 2752076-21-2 serves as a key identifier in regulatory and safety documentation. Its inclusion in chemical libraries and commercial catalogs underscores its importance as a research tool and intermediate. As the scientific community continues to explore its properties, the compound is expected to play a pivotal role in the development of next-generation therapeutic agents.

In summary, rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate hydrochloride (CAS No. 2752076-21-2) represents a fascinating intersection of organic chemistry, pharmacology, and materials science. Its structural complexity and functional diversity make it a valuable asset for advancing drug discovery and chemical innovation. As research progresses, this compound is likely to emerge as a cornerstone in the design of new bioactive molecules with wide-ranging applications.